molecular formula C11H15NOS B8458518 N-(3-(ethylthiomethyl)phenyl)acetamide

N-(3-(ethylthiomethyl)phenyl)acetamide

Cat. No.: B8458518
M. Wt: 209.31 g/mol
InChI Key: KACLJGILRTVJBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-(ethylthiomethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C11H15NOS and its molecular weight is 209.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H15NOS

Molecular Weight

209.31 g/mol

IUPAC Name

N-[3-(ethylsulfanylmethyl)phenyl]acetamide

InChI

InChI=1S/C11H15NOS/c1-3-14-8-10-5-4-6-11(7-10)12-9(2)13/h4-7H,3,8H2,1-2H3,(H,12,13)

InChI Key

KACLJGILRTVJBR-UHFFFAOYSA-N

Canonical SMILES

CCSCC1=CC(=CC=C1)NC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of N-(3-(bromomethyl)phenyl)acetamide (6.6 g, 29 mmol) in CH3CN (50 mL) and water (10 mL) was added K2CO3 (6 g, 43 mmol) and EtSH (1.79 g, 29 mmol). The mixture was stirred at r.t. overnight. After removal of the solvent, the residue was extracted with EtOAc, dried and concentrated to give the crude product. The crude was purified by silica gel chromatography (petroleum ether:EtOAc=1:0 to 10:1) to give N-(3-(ethylthiomethyl)phenyl)acetamide (3.4 g, 56% yield) as a light yellow solid. 1H NMR: (400 MHz, CDCl3) δ 7.81 (s, 1H), 7.41 (s, 1H), 7.34 (d, 1H), 7.22-7.17 (m, 1H), 7.01 (d, 1H), 3.61 (s, 2H), 2.41-2.34 (m, 2H), 2.11 (s, 3H), 1.24 (t, 3H).
Quantity
6.6 g
Type
reactant
Reaction Step One
Name
Quantity
6 g
Type
reactant
Reaction Step One
Name
Quantity
1.79 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One

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